4-[2-[(4-Fluorophenyl)methylamino]-2-oxoethyl]-2-methyl-5-thieno[3,2-b]pyrrolecarboxylic acid ethyl ester

• Molecular Formula: C19H19FN2O3S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: ethyl 4-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-2-methylthieno[3,2-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C19H19FN2O3S/c1-3-25-19(24)16-9-17-15(8-12(2)26-17)22(16)11-18(23)21-10-13-4-6-14(20)7-5-13/h4-9H,3,10-11H2,1-2H3,(H,21,23)
• InChI Key: VFQIVKZUNCYPMP-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC2=C(N1CC(=O)NCC3=CC=C(C=C3)F)C=C(S2)C

Description

4-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-2-methyl-5-thieno[3,2-b]pyrrolecarboxylic acid ethyl ester is an organosulfur heterocyclic compound, an organonitrogen heterocyclic compound and an organic heterobicyclic compound.

Scientific Research Applications

Novel Synthesis Methods

• Researchers have developed novel methods for the preparation of thieno[2,3-d]pyrimidines, which are structurally related to the compound . One method involved the direct formation of ethyl 5-amino-2-methylthiothieno[2,3-d]pyrimidine-6-carboxylate from related compounds in refluxing ethanol containing sodium carbonate (Santilli et al., 1971).

Synthesis of Related Compounds

• A study described the synthesis of 3-alkylamino-5-arylthiophenes containing various substituents, such as alkoxycarbonyl and nitro groups. This process is related to the synthesis of compounds similar to the one (Kim & Kim, 2000).

Reactivity Studies

• Research on the reactivity of oximes of 1-aryl(hetaryl)-2-(hydroxyamino)propan-1-ones with ethyl glyoxylate showed the formation of various esters and acids, relevant to the study of the compound's chemical behavior (Nikolaenkova et al., 2019).

Structural and Mechanistic Insights

• Investigations into the synthesis of thieno[2,3-b]pyrroles and related compounds provided insights into the structural and mechanistic aspects that could be relevant to understanding the compound's chemical properties (Volovenko et al., 1983).

Analytical Techniques

• A study outlined a sensitive method for the quantitative determination of a structurally similar compound in plasma, demonstrating the relevance of analytical techniques in understanding such compounds (Higuchi et al., 1975).

Heterocyclic Chemistry

• Research on the synthesis of various heterocyclic compounds, including thiazole and pyrimidine derivatives, provides a context for understanding the chemistry of the compound (Dovlatyan et al., 2004).